molecular formula C6H10N2 B8569356 2-Dimethylaminomethylacrylonitrile

2-Dimethylaminomethylacrylonitrile

Cat. No.: B8569356
M. Wt: 110.16 g/mol
InChI Key: GNNBSMZPBFKDOE-UHFFFAOYSA-N
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Description

2-Dimethylaminomethylacrylonitrile is a useful research compound. Its molecular formula is C6H10N2 and its molecular weight is 110.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H10N2

Molecular Weight

110.16 g/mol

IUPAC Name

2-[(dimethylamino)methyl]prop-2-enenitrile

InChI

InChI=1S/C6H10N2/c1-6(4-7)5-8(2)3/h1,5H2,2-3H3

InChI Key

GNNBSMZPBFKDOE-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC(=C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aqueous formaldehyde (162 ml, 37%) was added slowly to a solution of cyanacetic acid (85g) and dimethylamine (350 ml, 26% aqueous). The solution was stirred at 15° C during the addition and then at 40° C for a further 30 minutes. Carbon dioxide evolution commenced at 31° C, the rate of evolution increasing with rising temperature. The solution was extracted with ether (3 × 250 ml), after drying over anhydrous sodium sulphate, the solvent was evaporated at atmospheric pressure to give an oil. The infrared spectrum of the oil showed two nitrile peaks (2240cm-1 and 2220cm-1) indicating the pressure of two compounds. Distillation of the mixture gave 2-dimethylaminomethylacrylonitrile (25g, 23%, boiling point 43° C/1.0mm) and 1,3-bis(dimethylamino) propane-2-nitrile (43g, 31% boiling point 57° C/0.8mm).
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